[1-(2,4-dimethoxybenzyl)-3-piperidinyl]methanol

• IUPAC Name: [1-[(2,4-dimethoxyphenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C15H23NO3/c1-18-14-6-5-13(15(8-14)19-2)10-16-7-3-4-12(9-16)11-17/h5-6,8,12,17H,3-4,7,9-11H2,1-2H3
• InChI Key: MRJUCIYRLPENPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCCC(C2)CO)OC
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

[1-(2,4-dimethoxybenzyl)-3-piperidinyl]methanol is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as DMMDA-2, and it belongs to the family of phenethylamines. DMMDA-2 has been synthesized using various methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

DMMDA-2 has been studied for its potential applications in scientific research. It has been found to exhibit psychedelic effects similar to other phenethylamines, such as mescaline and 2C-B. DMMDA-2 has been used in studies to investigate its effects on serotonin receptors, which are involved in regulating mood, appetite, and sleep. DMMDA-2 has also been used in studies to investigate its effects on dopamine receptors, which are involved in regulating reward and motivation.

Mechanism of Action

DMMDA-2 has been found to act as a partial agonist at the 5-HT2A and 5-HT2C receptors, which are involved in regulating serotonin levels in the brain. DMMDA-2 has also been found to act as an agonist at the dopamine D2 receptor, which is involved in regulating dopamine levels in the brain. The exact mechanism of action of DMMDA-2 is not fully understood, but it is believed to involve the modulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects
DMMDA-2 has been found to produce psychedelic effects similar to other phenethylamines, such as visual and auditory hallucinations, altered perception of time, and changes in mood and thought patterns. DMMDA-2 has also been found to increase heart rate, blood pressure, and body temperature. The effects of DMMDA-2 on the body are similar to those of other psychedelics, and they can last for several hours.

Advantages and Limitations for Lab Experiments

DMMDA-2 has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been found to exhibit psychedelic effects similar to other phenethylamines. DMMDA-2 has also been found to have a relatively low toxicity profile. However, there are also limitations to the use of DMMDA-2 in lab experiments. Its effects on the body are similar to those of other psychedelics, and they can last for several hours. This can make it difficult to conduct experiments that require precise measurements or observations.

Future Directions

There are several future directions for research on DMMDA-2. One area of research could focus on its potential therapeutic applications. DMMDA-2 has been found to exhibit psychedelic effects similar to other phenethylamines, and it may have potential for use in treating conditions such as depression, anxiety, and addiction. Another area of research could focus on its effects on different neurotransmitter systems in the brain. DMMDA-2 has been found to act as a partial agonist at the 5-HT2A and 5-HT2C receptors, and as an agonist at the dopamine D2 receptor. Further research could investigate its effects on other neurotransmitter systems, such as the glutamate and GABA systems.

Synthesis Methods

DMMDA-2 can be synthesized using various methods, including the reduction of 1-(2,4-dimethoxybenzyl)-3-piperidone with sodium borohydride. Another method involves the reduction of 1-(2,4-dimethoxybenzyl)-3-piperidinone with lithium aluminum hydride. DMMDA-2 can also be synthesized using the reductive amination of 2,4-dimethoxybenzylamine with 3-piperidinone.